Cas no 628331-13-5 (1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-3-oxo-4-propyl-,1,1-dimethylethyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-3-oxo-4-propyl-,1,1-dimethylethyl ester
• CAS No: 628331-13-5
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 1647454
• Update Time: 2024-09-12

1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-3-oxo-4-propyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-3-oxo-4-propyl-,1,1-dimethylethyl ester
• 1H-Pyrazole-1-carboxylic acid, 2,3-dihydro-3-oxo-4-propyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H18N2O3/c1-5-6-8-7-13(12-9(8)14)10(15)16-11(2,3)4/h7H,5-6H2,1-4H3,(H,12,14)
• InChI Key： HJGVUEIMZNTERZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C=C(CCC)C(=O)N1

Computed Properties

• Exact Mass: 226.13184

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• PSA: 58.64
• pka: 6.95±0.70(Predicted)